Levomefolic Acid-13C,d3

Specification

• Description: Levomefolate-13C-d3 is intended for use as an internal standard for the quantification of levomefolate by GC- or LC-MS. Levomefolate is the single (S) isomer of 5-methyltetrahydrofolic acid and an endogenous active form of folic acid. It donates a methyl group to homocysteine in the biosynthesis of methionine. Levomefolate (2 mg/kg) prevents decreases in circulating polymorphonucleates induced by methotrexate in an L1210 murine skin lymphocytic leukemia model, and it increases survival in the same model when administered in combination with methotrexate. Formulations containing levomefolate have been used as dietary supplements, as well as in oral contraceptives for the prevention of neural tube defects in unintended pregnancies.; A labeled active form of folic acid used at the cellular level for DNA reproduction, the cysteine cycle and the regulation of homocysteine among other functions. It is a coenzymated form of folic acid and a more bioavailable alternative in dietary supplements. It has been proposed for treatment of cardiovascular disease.
• CAS No.: 1356019-94-7
• Molecular Formula: C20H25N7O6
• Molecular Weight: 463.474
• IUPAC Name: (2S)-2-[[4-[[(6S)-2-amino-4-oxo-5-(trideuteriomethyl)-1,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
• Standard InChI: InChI=1S/C20H25N7O6/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31)/t12-,13-/m0/s1/i1+1D3
• Standard InChI Key: ZNOVTXRBGFNYRX-OWXPWHJLSA-N
• SMILES: CN1C(CNC2=C1C(=O)N=C(N2)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O